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Compound of Interest

Compound Name:
5-Bromo-2-fluoro-4-

methylbenzonitrile

CAS No.: 1269493-45-9

Cat. No.: B1444541

Get Quote

Executive Summary
5-Bromo-2-fluoro-4-methylbenzonitrile (CAS: 1269493-45-9) is a critical halogenated

building block used in the synthesis of advanced pharmaceutical agents, particularly Nav1.7

sodium channel inhibitors (pain management) and MYST family Lysine Acetyl Transferase

(KAT) inhibitors (oncology). Its unique substitution pattern—featuring a nitrile handle, a fluorine

atom for metabolic stability, and a bromine atom for cross-coupling—makes it a versatile

scaffold for Suzuki-Miyaura coupling and benzylic functionalization.

This guide provides a comprehensive technical analysis of its spectral data, synthesis

pathways, and quality control parameters for researchers in medicinal chemistry.
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Property Data

IUPAC Name 5-Bromo-2-fluoro-4-methylbenzonitrile

CAS Number 1269493-45-9

Molecular Formula

C

H

BrFN

Molecular Weight 214.03 g/mol

Appearance White to off-white solid

Melting Point 76–80 °C (Lit.)

SMILES Cc1cc(c(cc1C#N)F)Br

Solubility
Soluble in DMSO, Chloroform,

Dichloromethane; Sparingly soluble in water.

Synthesis & Reaction Workflow
The primary synthetic route involves the regioselective electrophilic aromatic substitution

(bromination) of 2-fluoro-4-methylbenzonitrile. The presence of the fluorine atom at the C2

position and the methyl group at C4 directs the incoming bromine to the C5 position due to

steric and electronic factors.

Regioselectivity Logic:
Fluorine (C2):Ortho/Para director. Directs to C3 and C5.

Methyl (C4):Ortho/Para director. Directs to C3 and C5.

Nitrile (C1):Meta director. Directs to C3 and C5.

Outcome: Both C3 and C5 are electronically activated. However, C5 is sterically favored as

C3 is sandwiched between the fluorine and methyl groups.
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Experimental Workflow Diagram
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Figure 1: Synthetic workflow illustrating the access to the target and its downstream

applications.[1][2]

Spectral Characterization
A. Mass Spectrometry (MS)
The mass spectrum is dominated by the characteristic isotopic signature of bromine (

Br and

Br).

Ionization Mode: EI or ESI+

Molecular Ion (

):

m/z 213.0 (

Br isotope)

m/z 215.0 (

Br isotope)
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Isotope Pattern: A distinct 1:1 doublet ratio for the molecular ion peaks confirms the

presence of a single bromine atom.

Fragmentation: Loss of Br (

) leads to a peak at m/z ~134 (C

H

FN

).

B. Infrared Spectroscopy (FT-IR)
Key functional group stretches provide rapid confirmation of identity.

Wavenumber (cm

)
Assignment Notes

2230–2240 C≡N Stretch
Sharp, characteristic nitrile

band.

1580–1600 C=C Aromatic
Aromatic ring breathing

modes.

1100–1250 C–F Stretch
Strong band due to the C-F

bond.

600–700 C–Br Stretch
Fingerprint region confirmation.

[3]

C. Nuclear Magnetic Resonance ( H NMR)
The proton NMR spectrum is simple due to the high degree of substitution, featuring two

aromatic protons and one methyl group. The coupling constants (

) are diagnostic of the fluorine positioning.

Solvent: CDCl
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(Chloroform-d) Frequency: 500 MHz[4]

Shift (

ppm)
Multiplicity

Coupling (

Hz)
Assignment Interpretation

7.77 Doublet (d) Hz H-6

Para to Fluorine.

The coupling is a

long-range (

) H-F coupling.

Deshielded by

the adjacent CN

and Br groups.

7.13 Doublet (d) Hz H-3

Ortho to

Fluorine. The

larger coupling

constant (

) is characteristic

of ortho H-F

interaction.

2.48 Singlet (s) - -CH

Methyl group at

C4. May show

fine splitting (

Hz) if resolution

allows.

Analyst Note: The doublet at 7.77 ppm (H-6) is distinctively deshielded compared to H-3 due to

the electron-withdrawing nitrile group at C1 and the bromine at C5. The coupling constants

confirm the regiochemistry: a 3-bromo isomer would alter the H-H coupling patterns significantly.
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D. C NMR Prediction
Nitrile Carbon (C1): ~117–119 ppm (Weak intensity).

C-F (C2): ~160–164 ppm (Doublet, huge

coupling ~250 Hz).

Aromatic C-H: ~130–140 ppm (Doublets due to C-F coupling).

Methyl Carbon: ~20–22 ppm.

Quality Control & Impurity Profiling
When sourcing or synthesizing this intermediate, three primary impurities must be monitored

using HPLC or GC-MS.

Regioisomer (3-Bromo-2-fluoro-4-methylbenzonitrile):

Origin: Lack of regioselectivity during bromination.

Detection:

H NMR (H-H coupling would be observed if protons were adjacent, but here they are para;
however, shifts would differ significantly).

Dibrominated Species:

Origin: Over-bromination.

Detection: MS (M+4 peak cluster 1:2:1).

Benzylic Bromide (5-Bromo-4-(bromomethyl)-2-fluorobenzonitrile):

Origin: Radical side reaction if light/heat is uncontrolled.

Detection: Shift of methyl peak from ~2.5 ppm to ~4.5 ppm (CH

Br).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1444541?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Drug Discovery
This compound serves as a "pivot point" in medicinal chemistry:

Nav1.7 Inhibitors: The nitrile group is often converted to a benzoxazole or benzisoxazole

heterocycle, a pharmacophore found in sodium channel blockers for neuropathic pain.

KAT Inhibitors: Used to synthesize sulfonamide derivatives targeting the MYST family of

histone acetyltransferases (e.g., in prostate cancer research).

Late-Stage Functionalization: The aryl bromide allows for the introduction of complex biaryl

systems via Suzuki coupling, while the methyl group can be oxidized or halogenated to

extend the carbon skeleton.

References
Patent US11492346B2: Benzisoxazole sulfonamide derivatives. (Describes the use of 5-
bromo-2-fluoro-4-methylbenzonitrile as a starting material for benzylic bromination and

subsequent drug synthesis).

Patent EP2970156B1: Substituted benzoxazoles and methods of use thereof. (Provides

specific experimental

H NMR data:

7.77 and 7.13 ppm).

PubChem Compound Summary: 5-Bromo-2-fluoro-4-methylbenzonitrile (CAS 1269493-

45-9).[5] [6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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